High-resolution solid-state NMR spectroscopy of hydrated non-crystallized RNA†
Chemical Communications Pub Date: 2019-10-28 DOI: 10.1039/C9CC06552K
Abstract
We highlight that sufficient hydration of non-crystallized RNA could provide high-resolution solid-state NMR (SSNMR) spectra, with similar spectral quality to the crystallized RNA. This leads to a greatly simplified RNA preparation approach by ethanol precipitation for high-resolution SSNMR studies. It will greatly broaden the scope of SSNMR applications to the characterization of RNAs.
![Graphical abstract: High-resolution solid-state NMR spectroscopy of hydrated non-crystallized RNA](http://scimg.chem960.com/usr/1/C9CC06552K.jpg)
![High-resolution solid-state NMR spectroscopy of hydrated non-crystallized RNA†](https://scimg.chem960.com/usr/1/C9CC06552K.jpg)
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Journal Nameļ¼Chemical Communications
Research Products
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CAS no.: 11016-71-0